Cas no 1368707-61-2 (1,5-dichloro-3-(isocyanatomethyl)-2-methoxybenzene)

1,5-Dichloro-3-(isocyanatomethyl)-2-methoxybenzene is a specialized aromatic isocyanate compound characterized by its reactive isocyanate functional group and substituted benzene ring. The presence of dichloro and methoxy substituents enhances its electronic and steric properties, making it a valuable intermediate in organic synthesis and polymer chemistry. Its isocyanate group enables participation in urethane, urea, and other addition reactions, facilitating the production of high-performance coatings, adhesives, and elastomers. The compound’s structural features contribute to improved thermal stability and chemical resistance in derived materials. Suitable for controlled reactions, it is commonly utilized in research and industrial applications requiring precise functionalization. Proper handling is essential due to its reactivity and potential sensitivity to moisture.
1,5-dichloro-3-(isocyanatomethyl)-2-methoxybenzene structure
1368707-61-2 structure
Product Name:1,5-dichloro-3-(isocyanatomethyl)-2-methoxybenzene
CAS No:1368707-61-2
MF:C9H7Cl2NO2
MW:232.063380479813
CID:5957737
PubChem ID:82289437
Update Time:2025-05-20

1,5-dichloro-3-(isocyanatomethyl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1,5-dichloro-3-(isocyanatomethyl)-2-methoxybenzene
    • EN300-1983874
    • 1368707-61-2
    • Inchi: 1S/C9H7Cl2NO2/c1-14-9-6(4-12-5-13)2-7(10)3-8(9)11/h2-3H,4H2,1H3
    • InChI Key: NGHGFEWEUWBHQN-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(CN=C=O)=C1OC)Cl

Computed Properties

  • Exact Mass: 230.9853839g/mol
  • Monoisotopic Mass: 230.9853839g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 38.7Ų

1,5-dichloro-3-(isocyanatomethyl)-2-methoxybenzene Pricemore >>

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Additional information on 1,5-dichloro-3-(isocyanatomethyl)-2-methoxybenzene

Comprehensive Overview of 1,5-Dichloro-3-(isocyanatomethyl)-2-methoxybenzene (CAS No. 1368707-61-2)

1,5-Dichloro-3-(isocyanatomethyl)-2-methoxybenzene (CAS No. 1368707-61-2) is a specialized organic compound widely utilized in advanced chemical synthesis and material science. Its unique molecular structure, featuring a dichloro-substituted benzene ring and an isocyanatomethyl functional group, makes it a valuable intermediate in the production of high-performance polymers, agrochemicals, and pharmaceuticals. The compound's methoxy group further enhances its reactivity, enabling precise modifications for targeted applications.

In recent years, the demand for 1,5-dichloro-3-(isocyanatomethyl)-2-methoxybenzene has surged due to its role in developing sustainable materials and green chemistry initiatives. Researchers are increasingly exploring its potential in bio-based polymers and low-toxicity formulations, aligning with global trends toward environmental responsibility. The compound's CAS No. 1368707-61-2 is frequently searched in academic databases and industrial catalogs, reflecting its growing relevance in both R&D and commercial sectors.

One of the most compelling applications of 1,5-dichloro-3-(isocyanatomethyl)-2-methoxybenzene lies in its use as a building block for polyurethane elastomers. These materials are prized for their durability and flexibility, making them ideal for automotive, construction, and medical devices. The compound's isocyanate group facilitates cross-linking reactions, which are critical for achieving desired mechanical properties. This has led to increased interest from manufacturers seeking to innovate in high-performance coatings and adhesives.

Another area of interest is the compound's potential in pharmaceutical intermediates. Its chloro and methoxy substituents provide sites for further functionalization, enabling the synthesis of novel drug candidates. Recent studies have highlighted its utility in creating anti-inflammatory agents and antimicrobial compounds, addressing pressing healthcare challenges. The precise control over its reactivity, attributed to the isocyanatomethyl group, ensures high yields and purity in these syntheses.

From a technical perspective, the synthesis of 1,5-dichloro-3-(isocyanatomethyl)-2-methoxybenzene involves carefully controlled reactions to avoid unwanted byproducts. Advanced techniques such as flow chemistry and catalyzed processes are often employed to optimize efficiency. These methods align with the broader industry shift toward process intensification and waste reduction, topics frequently searched by professionals in chemical engineering forums.

Safety and handling of CAS No. 1368707-61-2 are also critical considerations. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as moisture-free environments—are essential to maintain its stability. This aspect is particularly relevant to laboratory managers and procurement specialists who prioritize chemical compatibility and shelf life in their workflows.

In summary, 1,5-dichloro-3-(isocyanatomethyl)-2-methoxybenzene represents a versatile and increasingly important compound in modern chemistry. Its applications span from advanced materials to life sciences, driven by its unique structural features and adaptability. As industries continue to prioritize sustainability and innovation, this compound is poised to play a pivotal role in shaping future technologies.

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